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Abstract
Trioctyldodecyl citrate is a tri-ester of citric acid and 2-octyldodecanol, finding applications in

cosmetics and personal care products as an emollient and skin-conditioning agent.[1][2][3] This

technical guide provides a comprehensive overview of its molecular structure, physicochemical

properties, a putative synthesis protocol, and detailed methodologies for its characterization

using modern analytical techniques. Due to the limited availability of direct experimental data in

peer-reviewed literature, this guide presents predicted spectroscopic data based on the

analysis of analogous compounds and fundamental principles of chemical structure and

reactivity.

Molecular Structure and Physicochemical
Properties
Trioctyldodecyl citrate is a large, branched-chain ester with the IUPAC name tris(2-

octyldodecyl) 2-hydroxypropane-1,2,3-tricarboxylate.[4] Its structure consists of a central citric

acid core esterified with three bulky 2-octyldodecanol alcohol chains. This molecular

architecture imparts significant hydrophobicity and contributes to its properties as a skin-

conditioning agent and emollient.
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Below is a diagram illustrating the molecular structure of Trioctyldodecyl citrate.

Caption: Molecular Structure of Trioctyldodecyl Citrate.

Physicochemical Data
The following table summarizes the key physicochemical properties of Trioctyldodecyl citrate.

Property Value Reference

Molecular Formula C66H128O7 [4]

Molecular Weight 1033.7 g/mol [4]

CAS Number 126121-35-5 [4]

IUPAC Name

tris(2-octyldodecyl) 2-

hydroxypropane-1,2,3-

tricarboxylate

[4]

SMILES

CCCCCCCCCCC(CCCCCCC

C)COC(=O)CC(CC(=O)OCC(C

CCCCCCC)CCCCCCCCCC)

(C(=O)OCC(CCCCCCCC)CC

CCCCCCCC)O

[4]

Appearance
Clear to hazy liquid at 20 °C

and 101.3 kPa

Density Approximately 0.917 g/cm³

Boiling Point > 200 °C at 101.3 kPa

Melting Point < 20 °C

Water Solubility
Low (expected based on

structure)

Synthesis of Trioctyldodecyl Citrate
The synthesis of Trioctyldodecyl citrate can be achieved through the direct esterification of

citric acid with 2-octyldodecanol. This reaction is typically catalyzed by an acid catalyst and
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driven to completion by the removal of water. A plausible synthetic route is outlined below,

adapted from procedures for similar alkyl citrates.[5][6]

Synthesis and Characterization Workflow of Trioctyldodecyl Citrate

Citric Acid + 2-Octyldodecanol

Esterification (Acid Catalyst, Heat)

1. Reaction Setup

Purification (Washing, Drying, Filtration)

2. Work-up

Trioctyldodecyl Citrate

3. Isolation

NMR Spectroscopy (1H, 13C)

4a. Structural Elucidation

Mass Spectrometry (ESI-MS)

4b. Molecular Weight Confirmation

FT-IR Spectroscopy

4c. Functional Group Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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